N-(2,3-dihydro-1H-inden-1-yl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H23N3O2S2/c1-15-11-16(2)13-18(12-15)28-24(30)23-21(9-10-31-23)27-25(28)32-14-22(29)26-20-8-7-17-5-3-4-6-19(17)20/h3-6,9-13,20H,7-8,14H2,1-2H3,(H,26,29)
• InChI Key: GYNVYCZTTDOILS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4CCC5=CC=CC=C45)C
• Molecular Formula: C25H23N3O2S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 1261008-37-0

Description

N-(2,3-dihydro-1H-inden-1-yl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H23N3O2S2 and its molecular weight is 461.6. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Conformation

Compounds within the thieno[3,2-d]pyrimidine class have been subject to structural analysis to understand their molecular conformation and interactions. For example, studies on crystal structures of related compounds reveal insights into their folded conformation and the inclination of pyrimidine rings to benzene rings, which are critical for understanding their biological activities (S. Subasri et al., 2017; S. Subasri et al., 2016). These structural insights are fundamental for the rational design of new compounds with improved pharmacological profiles.

Bioactive Conformation for Drug Design

The rational design of new compounds often requires a detailed understanding of the bioactive conformation of existing molecules. For instance, analysis based on density-functional-theory (DFT) calculations, molecular docking, and 3D quantitative structure-activity relationship (QSAR) models has been used to identify the bioactive conformation of pyrimidinylthiobenzoates, a related class of compounds. This approach integrates computational techniques to propose new derivatives with potential herbicidal activities (Yan-Zhen He et al., 2007). Such methodologies are applicable across different classes of compounds, including the one of interest, to guide the synthesis of new molecules with targeted biological functions.

Potential as Therapeutic Agents

Compounds with a thieno[3,2-d]pyrimidine scaffold have been explored for various therapeutic applications. For example, derivatives have been synthesized for their potent dual inhibitory activities against thymidylate synthase and dihydrofolate reductase, indicating potential use in cancer therapy (A. Gangjee et al., 2008). Additionally, the exploration of antimicrobial activities of novel heterocyclic compounds incorporating the pyrimidine-triazole derivatives highlights the versatility of this chemical class in addressing a range of infectious diseases (J.J. Majithiya et al., 2022).